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Technical Support Center: Mineral Identification
This guide provides troubleshooting and frequently asked questions to assist researchers in

distinguishing pyroxene from amphibole in thin section analysis.

Frequently Asked Questions (FAQs)
Q1: What is the single most reliable feature to distinguish pyroxene from amphibole in a thin

section?

The most definitive optical feature for distinguishing between pyroxene and amphibole is the

angle between their cleavage planes.[1][2][3] In a crystal oriented to show both cleavage

directions (a basal section), pyroxenes exhibit two sets of cleavages that intersect at nearly

right angles (approximately 87° and 93°).[1][4][5] In contrast, amphiboles have two cleavage

directions that intersect at obtuse and acute angles (approximately 56° and 124°).[1][5][6][7]

Looking for these characteristic angles in cross-sections is the most reliable identification

method.

Q2: My mineral only shows one cleavage direction. How can I tell them apart now?

When viewing a mineral in a longitudinal section, only one cleavage trace will be visible. In this

case, other optical properties must be used for identification:
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Extinction Angle: If the mineral is a monoclinic variety (clinopyroxene or clinoamphibole), it

will have an inclined extinction angle.[1][6] Orthorhombic varieties (orthopyroxene and

orthoamphibole) will exhibit parallel extinction.[1][4][6] While this doesn't separate the two

groups entirely, it helps narrow down the possibilities.

Pleochroism: Many common amphiboles, like hornblende, are known for their strong

pleochroism, often displaying shades of green, brown, and yellow.[1][6][7] Pyroxenes

typically show weaker pleochroism, and many are colorless or pale green.[4][8]

Crystal Habit: Pyroxenes generally form stubby, prismatic crystals.[2][9] Amphiboles, on the

other hand, tend to be more elongated, forming needle-like (acicular) or fibrous crystals.[10]

[11][12]

Q3: Can I rely on the mineral's color in plane-polarized light for identification?

While color can be a helpful clue, it is not definitive. Hornblende (an amphibole) is typically

characterized by its deep green or brown colors and strong pleochroism.[6] However, other

amphiboles like tremolite are colorless, and actinolite is pale green.[6][7] Similarly, while many

pyroxenes like diopside are colorless to pale green, others like aegirine can be dark green and

strongly pleochroic.[4][13] Therefore, color should be used in conjunction with other properties

like cleavage and extinction angle.

Q4: How do the interference colors in cross-polarized light differ?

Interference colors can be a useful secondary indicator. Clinopyroxenes, such as augite, often

display bright second to third-order interference colors.[1][9] Orthopyroxenes typically show

lower, first-order colors.[4][8] The interference colors of amphiboles are variable; in strongly

colored varieties like hornblende, the mineral's natural color can mask the interference colors.

[6][14]

Troubleshooting Guide
Issue: I can't find a grain with two visible cleavages.

Solution 1: Scan the slide. Systematically scan the entire thin section for a grain that is

properly oriented. Basal sections, which show the characteristic diamond-shape (amphibole)

or square/octagonal shape (pyroxene), will display the two cleavage directions.[2][8]
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Solution 2: Rely on associated properties. If a basal section cannot be found, focus on a

combination of other features. For example, a mineral with a fibrous habit, green-brown

pleochroism, and inclined extinction is very likely hornblende (amphibole).[1][6][10] A stubby,

colorless mineral with high relief and second-order interference colors is likely a

clinopyroxene.[1][9]

Issue: The mineral appears to be altering, making identification difficult.

Problem: Pyroxenes frequently alter to amphiboles through a process called uralitization.[9]

[15] This can result in mineral grains with pyroxene cores and amphibole rims, or a fine-

grained, fibrous aggregate of amphibole that mimics the original pyroxene shape.[2]

Solution: Look for remnant patches of the original mineral within the alteration product. The

core may retain the pyroxene's characteristic properties (like the ~90° cleavage), while the

rim will show amphibole features (fibrous habit, different pleochroism). Identifying both

minerals within a single pseudomorph can confirm the alteration process.

Data Presentation: Comparative Optical Properties
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Property Pyroxene Group Amphibole Group

Cleavage

Two perfect prismatic

cleavages intersecting at ~87°

and 93°.[1][4]

Two perfect prismatic

cleavages intersecting at ~56°

and 124°.[1][7]

Crystal Habit
Typically short, stubby

prismatic crystals.[2][9]

Often elongated, bladed,

columnar, or fibrous crystals.

[10][11]

Basal Cross-Section
Typically four or eight-sided

("stop-sign" shape).[8][9]

Typically diamond-shaped or

six-sided.[3][6]

Pleochroism

Generally weak or absent.

Colorless, pale green, or

brown.[4][8] Some varieties

(e.g., aegirine) are strongly

pleochroic.[1]

Often strong, especially in

hornblende (shades of green,

brown, blue).[6][11] Colorless

in some varieties (e.g.,

tremolite).[7]

Extinction Angle
Orthopyroxenes: Parallel.[4][8]

Clinopyroxenes: Inclined.[1][9]

Orthoamphiboles: Parallel.[6]

Clinoamphiboles: Inclined.[6]

[11]

Birefringence

Orthopyroxenes: Low (up to

1st-order red).[8]

Clinopyroxenes: Moderate to

high (up to 2nd or 3rd-order).

[1]

Variable, often moderate (up to

2nd-order), but can be masked

by the mineral's color.[6][14]

Relief High positive relief.[1][9]
Moderate to high positive

relief.[6][11]

Methodology for Microscopic Examination
Plane-Polarized Light (PPL) Examination:

Begin by observing the thin section under PPL.

Assess Relief: Note the mineral's relief relative to adjacent minerals (e.g., feldspar,

quartz). Both pyroxenes and amphiboles typically have high relief.[1][6]
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Observe Color and Pleochroism: Note the mineral's color. Rotate the stage to check for

pleochroism (change in color/shade). Strong green/brown pleochroism is characteristic of

hornblende.[6]

Identify Crystal Habit and Form: Observe the general shape of the mineral grains. Note

whether they are stubby and blocky (suggesting pyroxene) or elongated and fibrous

(suggesting amphibole).[2][11]

Locate Cleavage: Carefully examine the grains for cleavage traces. Scan for a basal

section that shows two intersecting cleavage sets.

Cross-Polarized Light (XPL) Examination:

Insert the analyzer to view the section in XPL.

Determine Birefringence: Observe the maximum interference colors. Bright, high-order

colors may suggest clinopyroxene.[1]

Measure Extinction Angle: For elongated crystals showing a single cleavage, rotate the

stage to measure the extinction angle. Align the cleavage trace with the north-south

crosshair and measure the angle of rotation required for the mineral to go extinct (become

black). Parallel extinction (0°) points to an orthorhombic variety, while inclined extinction

points to a monoclinic variety.[1][6]

Conoscopic Illumination (for advanced analysis):

If necessary, use a high-power objective and conoscopic illumination to obtain an

interference figure. This can help determine the optic sign and 2V angle, which can further

aid in distinguishing specific mineral species within the pyroxene and amphibole groups.

[1][15]

Mandatory Visualization
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Workflow: Distinguishing Pyroxene from Amphibole

Observe Mineral in Thin Section

Are two cleavage sets visible
in a basal cross-section?

Measure Cleavage Angle

Yes

Examine other properties:
Habit, Pleochroism, Extinction

No / Only one visible

Angle is ~90°?

Mineral is PYROXENE

Yes

Mineral is AMPHIBOLE

No (~60°/120°)

Habit: Stubby/Blocky or
Elongated/Fibrous?

Pleochroism: Strong green/brown
or Weak/Absent?

Stubby Elongated

Likely Pyroxene
(Confirm with other features)

Stubby

Likely Amphibole
(Confirm with other features)

Elongated

Extinction: Parallel or Inclined?

Weak/Absent Strong

Combine all evidence
to make final ID

Combine all evidence
to make final ID

Click to download full resolution via product page

Caption: Decision workflow for identifying pyroxene vs. amphibole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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